Cas no 954273-18-8 (5-(Aminomethyl)-N-cyclohexyl-N-ethyl-2-pyridinamine)

• Product Name: 5-(Aminomethyl)-N-cyclohexyl-N-ethyl-2-pyridinamine
• CAS No: 954273-18-8
• MF: C₁₄H₂₃N₃
• MW: 233.352523088455
• CID: 1072003
• PubChem ID: 16790410
• Update Time: 2025-07-14

5-(Aminomethyl)-N-cyclohexyl-N-ethyl-2-pyridinamine Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-N-cyclohexyl-N-ethyl-2-pyridinamine
• 5-(aminomethyl)-N-cyclohexyl-N-ethylpyridin-2-amine
• 954273-18-8
• AKOS000142209

• MDL： MFCD09737194
• Inchi： 1S/C14H23N3/c1-2-17(13-6-4-3-5-7-13)14-9-8-12(10-15)11-16-14/h8-9,11,13H,2-7,10,15H2,1H3
• InChI Key： YUCAARAFKJCVRQ-UHFFFAOYSA-N
• SMILES： N(C1C=CC(CN)=CN=1)(CC)C1CCCCC1

Computed Properties

• Exact Mass: 233.189197746g/mol
• Monoisotopic Mass: 233.189197746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 42.2Ų

Additional information on 5-(Aminomethyl)-N-cyclohexyl-N-ethyl-2-pyridinamine

Comprehensive Overview of 5-(Aminomethyl)-N-cyclohexyl-N-ethyl-2-pyridinamine (CAS No. 954273-18-8)

5-(Aminomethyl)-N-cyclohexyl-N-ethyl-2-pyridinamine (CAS No. 954273-18-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to by its systematic name, features a pyridinamine core substituted with an aminomethyl group and cyclohexyl and ethyl moieties. Its molecular formula and intricate architecture make it a subject of interest for drug discovery and material science applications.

In recent years, the demand for heterocyclic compounds like 5-(Aminomethyl)-N-cyclohexyl-N-ethyl-2-pyridinamine has surged, driven by their potential in developing novel therapeutics. Researchers are particularly intrigued by its bioactive properties, which could play a role in targeting neurological and metabolic disorders. The compound's CAS No. 954273-18-8 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The synthesis of 5-(Aminomethyl)-N-cyclohexyl-N-ethyl-2-pyridinamine involves multi-step organic reactions, including amination and alkylation processes. Its cyclohexyl group contributes to enhanced lipophilicity, a trait valued in drug design for improving membrane permeability. Meanwhile, the ethyl substitution offers steric flexibility, which can influence binding affinity in biological systems. These characteristics align with current trends in structure-activity relationship (SAR) studies.

From an industrial perspective, CAS No. 954273-18-8 is often discussed in forums focusing on high-value fine chemicals. Its potential as an intermediate in agrochemicals and specialty materials has also been explored. Notably, the compound's stability under various pH conditions makes it suitable for formulations requiring prolonged shelf life—a hot topic in sustainable chemistry circles.

Environmental and safety profiles of 5-(Aminomethyl)-N-cyclohexyl-N-ethyl-2-pyridinamine are rigorously evaluated to meet global regulatory standards. While not classified as hazardous, proper handling protocols are emphasized in Material Safety Data Sheets (MSDS), addressing common queries from laboratory professionals. This aligns with the growing emphasis on green chemistry and workplace safety in 2024.

In analytical chemistry, advanced techniques like HPLC and LC-MS are employed to characterize CAS No. 954273-18-8, ensuring purity levels exceed 98% for research-grade applications. Such precision is critical given the compound's use in high-throughput screening platforms—a frequently searched term in AI-driven drug discovery initiatives.

The future outlook for 5-(Aminomethyl)-N-cyclohexyl-N-ethyl-2-pyridinamine remains promising, with patent filings indicating its incorporation in next-generation small molecule inhibitors. Its modular structure allows for derivatization, a key advantage in combinatorial chemistry—an area gaining traction in academic publications. As computational models like molecular docking become more sophisticated, this compound's versatility ensures its continued relevance.

For procurement specialists, understanding the global supply chain dynamics of CAS No. 954273-18-8 is essential. Market analyses reveal fluctuating availability due to raw material sourcing challenges—a topic frequently queried in chemical procurement forums. Strategic stockpiling and supplier diversification are often recommended to mitigate disruptions.

In conclusion, 5-(Aminomethyl)-N-cyclohexyl-N-ethyl-2-pyridinamine represents a compelling case study in modern chemical innovation. Its intersection with drug development, material science, and analytical technology positions it as a compound worthy of continued investigation. As research evolves, so too will its applications across diverse scientific disciplines.